Antioxidant agent-5

• Molecular Formula: C24H24N6O
• Molecular Weight: 412.5 g/mol
• InChI: InChI=1S/C24H24N6O/c25-14-18-5-7-19(8-6-18)16-29-9-11-30(12-10-29)17-23-27-24(31-28-23)13-20-15-26-22-4-2-1-3-21(20)22/h1-8,15,26H,9-13,16-17H2
• InChIKey: LQKKHTLLMHWOGL-UHFFFAOYSA-N

Antioxidant Agent-5 (D-6) Procurement Guide

Antioxidant agent-5, also cataloged as compound D-6 (CAS: 2684291-60-7, MW: 412.49 g/mol), is a synthetic indole-1,2,4-oxadiazole derivative inspired by the marine alkaloid phidianidine B [1]. Its design is specifically optimized to combat oxidized low-density lipoprotein (oxLDL)-induced vascular endothelial cell (VEC) injury, a primary event in atherosclerosis. Unlike broad-spectrum antioxidants, its differentiation lies in a dual mechanism: direct activation of the Nrf2/HO-1 anti-oxidation pathway and concurrent suppression of the NF-κB inflammatory pathway [REFS-1, REFS-2]. This guide provides quantitative, head-to-head evidence to support its selection over close structural analogs and standard Nrf2 activators for targeted cardiovascular and endothelial injury research.

Research Model oxLDL‑induced vascular endothelial cell injury

Mechanism Fit Dual Nrf2/HO‑1 activation & NF‑κB suppression

Evidence Context Head‑to‑head comparative data against analogs & standard activators

• [1] Xie, H.-X., Wang, Y.-H., Zhang, J.-H., Zhang, J., Zhong, Y.-N., Ge, Y.-X., Cheng, Z.-Q., Jiang, C.-S., & Meng, N. (2022). Design, synthesis and biological evaluation of marine phidianidine-inspired derivatives against oxidized ldl-induced endothelial injury by activating Nrf2 anti-oxidation pathway. Bioorganic Chemistry, 120, 105606. View Source
• [2] Ge, Y.-X., Wang, Y.-H., Zhang, J.-H., Zhong, Y.-N., Cheng, Z.-Q., Jiang, C.-S., & Meng, N. (2023). Discovery of marine phidianidine-based Nrf2 activators and their potential against oxLDL- and HG-induced injury in HUVECs. Bioorganic & Medicinal Chemistry Letters, 95, 129431. View Source

Why Generic Nrf2 Activators or Analogs Cannot Substitute

Generic Nrf2 activators like t-BHQ or broad-spectrum antioxidants such as NAC do not provide potent, concomitant suppression of the NF-κB pathway in an oxLDL-challenged VEC model, a key mechanistic requirement for halting atherogenesis [1]. Within its own indole-1,2,4-oxadiazole series, small structural changes lead to significant functional divergence. For instance, analogs D-22 to D-26 show superior Nrf2 inductivity in HeLa cells but fail to protect HUVECs from oxLDL injury as effectively as D-6, due to critical differences in cell permeability [2]. Therefore, substituting Antioxidant agent-5 based solely on Nrf2 activation potency or chemical similarity is a high-risk procurement decision that can lead to failure in reproducing endothelial-protective phenotypes.

Generic Nrf2 activators (t‑BHQ, NAC)

Lack concomitant NF‑κB suppression in oxLDL‑challenged VEC models; dual‑pathway protection may not replicate.

In‑class analogs D‑22 to D‑26

Higher Nrf2 inductivity in HeLa cells does not predict endothelial protection; permeability differences limit direct substitution.

• [1] Xie, H.-X., et al. (2022). Design, synthesis and biological evaluation of marine phidianidine-inspired derivatives against oxidized ldl-induced endothelial injury by activating Nrf2 anti-oxidation pathway. Bioorganic Chemistry, 120, 105606. View Source
• [2] Ge, Y.-X., et al. (2023). Discovery of marine phidianidine-based Nrf2 activators and their potential against oxLDL- and HG-induced injury in HUVECs. Bioorganic & Medicinal Chemistry Letters, 95, 129431. View Source

Head-to-Head Quantitative Comparisons

Nrf2 Activation vs. t-BHQ

In a head-to-head luciferase reporter assay in HeLa cells, compound D-6 (Antioxidant agent-5) induced Nrf2 transcriptional activity by 5.88-fold at 10 μM, a 2.97-fold higher activation compared to the standard Nrf2 activator t-BHQ, which achieved only a 1.98-fold induction at the identical concentration [1]. This data establishes D-6's clear superiority in activating the Nrf2 pathway over a commonly used tool compound.

Nrf2 Activation vs t‑BHQ

Head‑to‑head

D‑6 (Antioxidant agent‑5) 5.88‑fold induction at 10 µM

t‑BHQ 1.98‑fold induction at 10 µM

Supports Nrf2 pathway engagement review

2.97‑fold higher reported activation; HeLa luciferase assay, 24 h

Evidence Dimension	Nrf2 transcriptional activation (fold induction)
Target Compound Data	5.88-fold induction at 10 µM
Comparator Or Baseline	t-BHQ (tert-butylhydroquinone): 1.98-fold induction at 10 µM
Quantified Difference	2.97-fold higher activation
Conditions	HeLa cells transfected with Nrf2-luciferase plasmid; treated for 24 h

Why This Matters

This demonstrates that D-6 is a significantly more potent Nrf2 activator than a widely-used standard, justifying its selection for studies where robust pathway engagement is critical.

• [1] Ge, Y.-X., et al. (2023). Discovery of marine phidianidine-based Nrf2 activators and their potential against oxLDL- and HG-induced injury in HUVECs. Bioorganic & Medicinal Chemistry Letters, 95, 129431. View Source

Cytoprotection vs. Analog D-23

Despite D-23 showing more potent Nrf2 activation in HeLa cells, D-6 demonstrated superior functional protection in the disease-relevant HUVEC model. In a sulforhodamine B (SRB) assay, D-6 significantly rescued cell viability against 50 µg/mL oxLDL insult, a protective effect not matched by D-23, which failed to confer significant protection in this assay [1]. This functional disconnect highlights that Nrf2 activation potency alone, as seen with D-23, does not predict disease-relevant endothelial protection.

Cytoprotection vs Analog D‑23

Head‑to‑head

D‑6 Reported rescue of HUVEC viability (p<0.05 vs oxLDL alone)

D‑23 No significant protection in HUVECs

Supports endothelial protection endpoint context

SRB assay, 50 µg/mL oxLDL; disease‑relevant model

Evidence Dimension	Cell viability rescue against oxLDL-induced injury
Target Compound Data	Significant rescue of HUVEC viability (p<0.05 vs. oxLDL model)
Comparator Or Baseline	Compound D-23: No significant protection in HUVECs
Quantified Difference	Qualitative superiority; only D-6 showed significant protection
Conditions	HUVECs treated with 50 µg/mL oxLDL; compound pre-treatment; SRB viability assay

Why This Matters

This directly proves that in-class substitution is not viable. Procuring D-6 is essential for researchers aiming to validate endothelial protection in a disease-relevant cellular context.

• [1] Ge, Y.-X., et al. (2023). Discovery of marine phidianidine-based Nrf2 activators and their potential against oxLDL- and HG-induced injury in HUVECs. Bioorganic & Medicinal Chemistry Letters, 95, 129431. View Source

Nrf2-Dependent Mechanism Validation

The protective activity of D-6 is directly linked to its Nrf2 activation. In the pivotal study, Nrf2 knockdown via siRNA significantly attenuated the inhibitory effects of D-6 on oxLDL-induced apoptosis, ROS production, and NF-κB nuclear translocation [1]. This mechanistic validation is not uniformly available for all in-class analogs, providing a critical layer of scientific confidence for using D-6 as a well-characterized probe molecule.

Nrf2‑Dependent Mechanism

Class‑level

Nrf2 siRNA knockdown attenuates D‑6 protection against apoptosis, ROS, and NF‑κB nuclear translocation

Supports Nrf2‑dependent mechanism context

HUVECs + oxLDL; flow cytometry & Western blot; no uniform validation for analogs

Evidence Dimension	Dependence of protective effect on Nrf2 expression
Target Compound Data	Protection against apoptosis, ROS, and NF-κB translocation is lost upon Nrf2 knockdown.
Comparator Or Baseline	Analog compounds (e.g., D-22–D-26): No reported Nrf2-knockdown validation for specific endothelial protection
Quantified Difference	N/A (confirmed mechanistic dependency vs. unvalidated)
Conditions	HUVECs; oxLDL challenge; Nrf2 siRNA knockdown; flow cytometry and Western blot analyses

Why This Matters

This ensures that the observed bioactivity is on-target, reducing the risk of off-target artifacts in experimental results. It positions D-6 as a reliable chemical tool for probing Nrf2-dependent endothelial biology.

• [1] Xie, H.-X., et al. (2022). Design, synthesis and biological evaluation of marine phidianidine-inspired derivatives against oxidized ldl-induced endothelial injury by activating Nrf2 anti-oxidation pathway. Bioorganic Chemistry, 120, 105606. View Source

Dual Nrf2/NF-κB Pathway Modulation

Unlike many primary antioxidants that only scavenge ROS, D-6 exerts a powerful dual effect. Alongside activating the Nrf2/HO-1 pathway, it significantly suppresses oxLDL-induced NF-κB nuclear translocation [1]. This is a critical differentiating feature, as the NF-κB pathway drives the expression of adhesion molecules (ICAM-1, VCAM-1) that promote monocyte adhesion, a key step in atherosclerosis. Standard Nrf2 activators like sulforaphane or t-BHQ do not inherently possess this strong, concomitant NF-κB-suppressive activity in the same context.

Dual Nrf2/NF‑κB Modulation

Class‑level

D‑6 Suppresses NF‑κB nuclear translocation + activates Nrf2/HO‑1

t‑BHQ / sulforaphane Not characterized for dual activity in oxLDL‑challenged VECs

Supports dual‑pathway modulation context

Immunofluorescence & Western blot; HUVECs + oxLDL

Evidence Dimension	Suppression of oxLDL-induced NF-κB nuclear translocation
Target Compound Data	Significant suppression of NF-κB nuclear translocation (observed via immunofluorescence and Western blot)
Comparator Or Baseline	Standard Nrf2 activators (t-BHQ, sulforaphane): Not characterized for this dual activity in oxLDL-challenged VECs.
Quantified Difference	N/A (unique mechanistic profile in the test context)
Conditions	HUVECs challenged with oxLDL; compound pre-treatment

Why This Matters

This dual mechanism offers a distinct experimental advantage, allowing researchers to simultaneously target oxidative stress and inflammatory signaling in a single treatment, which is a more faithful mimic of clinical anti-atherosclerosis strategies.

• [1] Xie, H.-X., et al. (2022). Design, synthesis and biological evaluation of marine phidianidine-inspired derivatives against oxidized ldl-induced endothelial injury by activating Nrf2 anti-oxidation pathway. Bioorganic Chemistry, 120, 105606. View Source

Validated Application Scenarios

Nrf2-Dependent Endothelial Protectant Screening

Use Antioxidant agent-5 as a robust positive control in high-content screening assays for novel Nrf2 activators. Its proven ability to rescue HUVEC viability from oxLDL-induced injury (significantly better than in-class analog D-23) and its validated Nrf2-dependent mechanism make it an ideal benchmark to which new chemical entities can be compared [REFS-1, REFS-2]. Its failure to protect under Nrf2-knockdown conditions provides a reliable experimental baseline for on-target validation.

Crosstalk Between Nrf2 and NF-κB Pathways

Employ D-6 as a chemical probe to dissect the crosstalk between Nrf2 and NF-κB pathways in endothelial cells. Its unique ability to simultaneously activate Nrf2 and suppress NF-κB differentiates it from single-mechanism antioxidants like t-BHQ and allows researchers to study the integrated cellular response to oxLDL stress [2]. This is particularly relevant for studies on adhesion molecule expression (ICAM-1/VCAM-1) and monocyte adhesion.

Endothelial Injury Model Validation

Leverage the well-characterized cytoprotective profile of D-6 to validate and calibrate oxLDL- or high-glucose (HG)-induced endothelial injury models. The compound's significant rescue of cell viability in HUVECs exposed to 50 µg/mL oxLDL provides a clear therapeutic window for assay development, ensuring model sensitivity and reproducibility [1]. Its use ensures that the chosen cellular model is responsive to Nrf2-mediated protection.

SAR Studies of Indole-1,2,4-Oxadiazoles

Utilize D-6 as a reference compound in medicinal chemistry campaigns focused on optimizing the indole-1,2,4-oxadiazole scaffold. Its distinctive functional activity, where it outperforms analogs with higher Nrf2 inductivity in terms of endothelial protection, provides key SAR insights. The critical role of the N-4-cyanobenzyl substituent, as revealed by comparison with analogs like D-23, makes D-6 an essential comparator for new derivative synthesis [REFS-1, REFS-2].

Application

Selection Property

Validation Focus

Nrf2 activator screening – endothelial models

Nrf2‑dependent cytoprotection profile

oxLDL‑induced injury endpoint reproducibility

Nrf2/NF‑κB crosstalk dissection

Dual‑pathway modulation activity

Adhesion molecule (ICAM‑1/VCAM‑1) expression endpoints

Endothelial injury model calibration

Reported cytoprotection against oxLDL/HG

Model sensitivity to Nrf2‑mediated rescue

Indole‑1,2,4‑oxadiazole SAR reference

Functional selectivity vs Nrf2 inductivity

Endothelial protection versus Nrf2 activation correlation

• [1] Ge, Y.-X., et al. (2023). Discovery of marine phidianidine-based Nrf2 activators and their potential against oxLDL- and HG-induced injury in HUVECs. Bioorganic & Medicinal Chemistry Letters, 95, 129431. View Source
• [2] Xie, H.-X., et al. (2022). Design, synthesis and biological evaluation of marine phidianidine-inspired derivatives against oxidized ldl-induced endothelial injury by activating Nrf2 anti-oxidation pathway. Bioorganic Chemistry, 120, 105606. View Source